1-(3-chlorophenyl)-4-{[5-(2-chlorophenyl)-2-furyl]carbonothioyl}piperazine

• IUPAC Name: [5-(2-chlorophenyl)furan-2-yl]-[4-(3-chlorophenyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C21H18Cl2N2OS/c22-15-4-3-5-16(14-15)24-10-12-25(13-11-24)21(27)20-9-8-19(26-20)17-6-1-2-7-18(17)23/h1-9,14H,10-13H2
• InChI Key: RZBKJYVYOJSFHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)C3=CC=C(O3)C4=CC=CC=C4Cl
• Molecular Formula: C21H18Cl2N2OS
• Molecular Weight: 417.3 g/mol

Description

1-(3-chlorophenyl)-4-{[5-(2-chlorophenyl)-2-furyl]carbonothioyl}piperazine, commonly known as TFMPP, is a synthetic drug that belongs to the class of piperazine derivatives. TFMPP has been found to have psychoactive effects, and it has been used recreationally as a party drug. However, TFMPP has also been studied for its potential therapeutic applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. It has been suggested that the anxiolytic and antidepressant effects of TFMPP may be due to its ability to increase serotonin levels in the brain.
Biochemical and Physiological Effects:
TFMPP has been found to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to increase the release of dopamine and norepinephrine in the brain.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments, including its potency and selectivity for serotonin receptors. However, TFMPP also has limitations, including its potential for toxicity and its complex mechanism of action.

Future Directions

There are several potential future directions for research on TFMPP, including further studies on its mechanism of action and potential therapeutic applications. Additionally, there is a need for more research on the potential toxicity of TFMPP and its effects on long-term health. Finally, there is a need for further studies on the potential for TFMPP to be used as a tool for understanding the role of serotonin receptors in the brain.

Synthesis Methods

TFMPP can be synthesized through a multi-step process that involves the reaction of 3-chlorobenzyl chloride with 2-chlorophenylacetonitrile to form 1-(3-chlorophenyl)-2-(2-chlorophenyl)ethylamine. This intermediate product is then reacted with 2-furylcarbonyl chloride and sodium sulfide to form TFMPP.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been found to have anxiolytic and antidepressant effects in animal models, and it has been suggested that TFMPP may be useful in the treatment of anxiety disorders, depression, and post-traumatic stress disorder.